Cas no 2034340-58-2 (N-(oxan-4-yl)-3-phenylpyrrolidine-1-carboxamide)

• Product Name: N-(oxan-4-yl)-3-phenylpyrrolidine-1-carboxamide
• CAS No: 2034340-58-2
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5348898
• Update Time: 2025-06-29

N-(oxan-4-yl)-3-phenylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-(tetrahydro-2H-pyran-4-yl)pyrrolidine-1-carboxamide
• N-(oxan-4-yl)-3-phenylpyrrolidine-1-carboxamide

• Inchi： 1S/C16H22N2O2/c19-16(17-15-7-10-20-11-8-15)18-9-6-14(12-18)13-4-2-1-3-5-13/h1-5,14-15H,6-12H2,(H,17,19)
• InChI Key： QNGNDCUFFAZMQH-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(N1CCC(C2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6

Additional information on N-(oxan-4-yl)-3-phenylpyrrolidine-1-carboxamide

Introduction to N-(oxan-4-yl)-3-phenylpyrrolidine-1-carboxamide (CAS No. 2034340-58-2)

N-(oxan-4-yl)-3-phenylpyrrolidine-1-carboxamide, identified by its CAS number 2034340-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The presence of both oxan-4-yl and phenyl substituents in its molecular framework imparts unique chemical properties, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The structural configuration of N-(oxan-4-yl)-3-phenylpyrrolidine-1-carboxamide is characterized by a pyrrolidine ring linked to an amide functional group, with the oxan-4-yl moiety attached to the nitrogen atom and a phenyl group at the 3-position of the pyrrolidine ring. This specific arrangement not only contributes to the compound's stability but also enhances its potential for interactions with biological targets. The amide group, in particular, is a crucial feature in drug design, as it often serves as a hinge region that facilitates binding to protein receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N-(oxan-4-yl)-3-phenylpyrrolidine-1-carboxamide has emerged as a promising candidate in this context due to its unique structural features. Studies have demonstrated that the combination of the oxan-4-yl and phenyl substituents can modulate the electronic properties of the molecule, thereby influencing its binding affinity and selectivity towards specific biological targets.

The pharmaceutical industry has been particularly interested in exploring the potential of N-(oxan-4-yl)-3-phenylpyrrolidine-1-carboxamide as a lead compound for drug development. Its molecular structure suggests that it may exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary computational studies have indicated that this compound can effectively interact with key residues in target proteins, potentially leading to the development of novel therapeutic strategies.

oxan-4-ytlfentpyrrolidine-l-carboxamide

The biological activity of N-(Oxan - 4 - yl ) - 3 - phenyIpyrrolidine - l - carboxarnide has been extensively studied in recent years. Research has shown that this compound exhibits significant inhibitory effects on certain enzymes associated with inflammatory diseases. For instance, studies have demonstrated its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in pain and inflammation. Additionally, preliminary data suggest that it may also interact with other inflammatory mediators, making it a potential candidate for treating chronic inflammatory conditions.

In the realm of oncology research, N-(Oxan - 4 - yl ) - 3 - phenyIpyrrolidine - l - carboxarnide has shown promise as an anti-cancer agent. Studies have indicated that it can inhibit the growth of various cancer cell lines by targeting critical signaling pathways involved in tumor proliferation and survival. The precise mechanism by which this compound exerts its anti-cancer effects is still under investigation, but early findings suggest that it may interfere with key molecular targets such as kinases and transcription factors. These findings have opened up new avenues for developing targeted therapies against different types of cancer.

Evidence also suggests that N-(Oxan - 4 - yl ) - 3 - phenyIpyrrolidine - l - carboxarnide may have neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive loss of neurons and dysfunction of neural pathways. Research has shown that this compound can cross the blood-brain barrier and exert protective effects on neuronal cells. By modulating key neurotransmitter systems and reducing oxidative stress, N-(Oxan - 4 - yl ) - 3 - phenyIpyrrolidine - l - carboxarnide may help mitigate neuronal damage associated with these diseases.

The pharmacokinetic profile of N-(Oxan _ 4 _ yl ) _ 3 _ phenyIpyrrolidine _ l _ carboxarnide is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies have indicated that this compound exhibits favorable absorption rates when administered orally or intravenously. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo , allowing for less frequent dosing regimens.

The development of novel drug candidates often involves extensive optimization to enhance their pharmacological properties while minimizing potential side effects . Researchers are currently exploring various strategies to improve the potency , selectivity , and bioavailability o f N_(Oxan_4_yll)_3_phe n y I_pyr o l i n d i ne_l_c ar box am ide . These efforts include structural modifications , derivatization approaches , and formulation innovations . By refining its chemical structure , scientists aim to develop more effective therapeutic agents with improved patient outcomes.

Nutrient-drug interactions play an important role in determining how medications are absorbed metabolized , distributed , excreted within an organism . Understanding these interactions helps ensure safe effective use o f drugs like N_(Oxan_4_yll)_3_phe n y I_pyr o l i n d i ne_l_c ar box am ide . Preliminary studies suggest minimal interactions when co-administered with commonly used medications . However further research is needed to fully characterize these interactions across diverse patient populations . This information will be crucial during clinical trials where drug-drug interactions must be carefully monitored .